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Compound of Interest

Compound Name: 4-Methoxypicolinohydrazide

Cat. No.: B1313614 Get Quote

An In-depth Technical Guide to 4-
Methoxypicolinohydrazide
This technical guide provides a comprehensive overview of 4-Methoxypicolinohydrazide,

including its chemical structure, IUPAC name, and physicochemical properties. It also details a

plausible experimental protocol for its synthesis and presents a visual representation of the

synthetic workflow. This document is intended for researchers, scientists, and professionals in

the field of drug development and chemical synthesis.

Chemical Structure and IUPAC Name
4-Methoxypicolinohydrazide is a pyridine derivative characterized by a methoxy group at the

4-position and a hydrazide group at the 2-position of the pyridine ring.

Chemical Structure:

IUPAC Name: 4-methoxypyridine-2-carbohydrazide[1]
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Synonyms: 4-Methoxypicolinohydrazide, 4-Methoxy-pyridine-2-carboxylic acid hydrazide

Physicochemical and Quantitative Data
Detailed experimental data for 4-Methoxypicolinohydrazide is not extensively available in

public literature. The following table summarizes the key known identifiers and computed

properties for this compound. For context, physicochemical properties of the related starting

material, 4-methoxypyridine, are also provided.

Property Value Source

4-Methoxypicolinohydrazide

CAS Number 187973-18-8 [1]

Molecular Formula C₇H₉N₃O₂ [1]

Molecular Weight 167.17 g/mol [1]

SMILES COc1ccnc(c1)C(=O)NN [1]

4-Methoxypyridine (Starting

Material)

Melting Point 4 °C [2]

Boiling Point 191 °C [2]

Density 1.075 g/cm³ [2]

Experimental Protocol: Synthesis of 4-
Methoxypicolinohydrazide
A specific, detailed experimental protocol for the synthesis of 4-Methoxypicolinohydrazide is

not readily available in peer-reviewed literature. However, a plausible and standard synthetic

route can be inferred from the synthesis of analogous carbohydrazide compounds. The

proposed method involves the reaction of a methyl 4-methoxypicolinate with hydrazine hydrate.

Materials:
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Methyl 4-methoxypicolinate

Hydrazine hydrate (80% solution in water)

Ethanol

Round-bottom flask

Reflux condenser

Magnetic stirrer

Heating mantle

Büchner funnel and filter paper

Crystallizing dish

Procedure:

Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, dissolve methyl 4-methoxypicolinate (1 equivalent) in ethanol (20 mL).

Addition of Hydrazine Hydrate: To the stirred solution, add hydrazine hydrate (3 equivalents)

dropwise at room temperature.

Reflux: Heat the reaction mixture to reflux using a heating mantle and maintain the reflux for

4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Cooling and Crystallization: After the reaction is complete, cool the mixture to room

temperature, and then further cool it in an ice bath for 30 minutes to promote crystallization

of the product.

Isolation of Product: Collect the precipitated solid by vacuum filtration using a Büchner

funnel.
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Washing: Wash the collected solid with a small amount of cold ethanol to remove any

unreacted starting materials and impurities.

Drying: Dry the purified 4-Methoxypicolinohydrazide in a desiccator under vacuum to

obtain the final product.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the public domain regarding the biological

activity, mechanism of action, or any associated signaling pathways for 4-
Methoxypicolinohydrazide. Research on similar pyridine carbohydrazide derivatives suggests

potential applications as anticonvulsant agents; however, the specific biological profile of the 4-

methoxy substituted compound remains to be investigated.[3]

Visualized Experimental Workflow
The following diagram illustrates the proposed synthetic workflow for 4-
Methoxypicolinohydrazide.
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Synthesis of 4-Methoxypicolinohydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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